Cas no 54783-72-1 (Ethyl (S)-2-(Benzyloxy)propionate)
Ethyl (S)-2-(Benzyloxy)propionate is a chiral ester compound commonly used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and the production of optically active compounds. The benzyloxy group enhances reactivity in selective transformations, while the ethyl ester moiety provides stability and ease of handling. This compound is particularly useful in the synthesis of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs), where stereochemical control is critical. Its well-defined structure and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise chiral building blocks.

54783-72-1 structure
Product name:Ethyl (S)-2-(Benzyloxy)propionate
Ethyl (S)-2-(Benzyloxy)propionate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (S)-2-(Benzyloxy)propionate
- Propanoic acid, 2-(phenylmethoxy)-, ethyl ester, (2S)-
- ethyl (s)-2-(benzyloxy)propanoate
- AKOS030254324
- Ethyl (2S)-2-(benzyloxy)propanoate
- SCHEMBL10472516
- ethyl (2S)-2-phenylmethoxypropanoate
- YECFQHZUGDYXTN-JTQLQIEISA-N
- 54783-72-1
- (S)-ethyl benzyloxypropionate
- DTXSID60434887
- DB-326335
-
- MDL: MFCD00136861
- Inchi: InChI=1S/C12H16O3/c1-3-14-12(13)10(2)15-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m0/s1
- InChI Key: YECFQHZUGDYXTN-JTQLQIEISA-N
- SMILES: CCOC(=O)[C@H](C)OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 90-96°C/0.5mm
- Flash Point: 102.8±11.9 °C
- PSA: 35.53000
- LogP: 2.15480
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Ethyl (S)-2-(Benzyloxy)propionate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl (S)-2-(Benzyloxy)propionate Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl (S)-2-(Benzyloxy)propionate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E900010-500mg |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 500mg |
$ 115.00 | 2023-09-07 | ||
TRC | E900010-2g |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 2g |
$265.00 | 2023-05-18 | ||
TRC | E900010-5g |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 5g |
$643.00 | 2023-05-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-211437-1 g |
Ethyl (S)-2-(Benzyloxy)propionate, |
54783-72-1 | 1g |
¥2,256.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-211437-1g |
Ethyl (S)-2-(Benzyloxy)propionate, |
54783-72-1 | 1g |
¥2256.00 | 2023-09-05 | ||
TRC | E900010-1g |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 1g |
$ 138.00 | 2023-09-07 | ||
TRC | E900010-10g |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 10g |
$1034.00 | 2023-05-18 | ||
TRC | E900010-1000mg |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 1g |
$138.00 | 2023-05-18 | ||
TRC | E900010-2.5g |
Ethyl (S)-2-(Benzyloxy)propionate |
54783-72-1 | 2.5g |
$ 265.00 | 2023-09-07 |
Ethyl (S)-2-(Benzyloxy)propionate Related Literature
-
Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
-
3. Back matter
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
54783-72-1 (Ethyl (S)-2-(Benzyloxy)propionate) Related Products
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